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Compound of Interest

Compound Name:
Tetraammineplatinum(II) chloride

hydrate

Cat. No.: B1139242 Get Quote

In-Depth Technical Guide:
Tetraammineplatinum(II) Chloride Hydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

Tetraammineplatinum(II) Chloride Hydrate, a compound utilized in coordination chemistry,

catalysis, and as a precursor in the synthesis of other platinum-based compounds, including

those with applications in cancer treatment.[1] This document consolidates critical safety

information to ensure its safe handling and use in a laboratory setting.

Chemical Identification
Tetraammineplatinum(II) chloride hydrate is a coordination complex with a central

platinum(II) ion.[1] It is commercially available and may be referred to by several synonyms.
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Identifier Value Reference

Chemical Name
Tetraammineplatinum(II)

chloride hydrate
[1][2][3]

Synonyms

Tetraammineplatinum chloride

hydrate, Tetraammineplatinum

dichloride hydrate, Magnus'

green salt

[2][4][5]

CAS Number

13933-33-0 (for hydrate),

108374-32-9 (for hydrate),

13933-32-9 (for anhydrous)

[2][3][6]

Molecular Formula
Cl₂H₁₄N₄OPt or

Pt(NH₃)₄Cl₂·xH₂O
[1][2]

Molecular Weight
352.12 g/mol (monohydrate),

334.11 g/mol (anhydrous)
[2][7][8]

Hazard Identification and Classification
This compound is classified as hazardous. The primary routes of exposure are inhalation, skin

contact, and ingestion.[6]
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Hazard Classification Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[7]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[3][7]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[6][7]

Corrosive to Metals Category 1
H290: May be corrosive to

metals.[2][7]

Hazardous to the aquatic

environment, long-term hazard
Chronic 3

H412: Harmful to aquatic life

with long lasting effects.[2][3]

GHS Pictograms:

Warning

Signal Word: Warning[2][3]

Physical and Chemical Properties
Property Value Reference

Appearance White to yellow crystalline solid [1][8]

Odor No information available [6]

Solubility Soluble in water [1][8][9]

Decomposition Temperature 250°C (482°F) [8][10]

Hygroscopic Yes [5][6]
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Experimental Protocols: Safe Handling and
Emergency Procedures
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[3]

Skin Protection: Wear protective gloves and a lab coat.[3]

Respiratory Protection: Use a NIOSH-approved respirator if dust formation is likely.[6]

Figure 1: Recommended Personal Protective Equipment Workflow.

First-Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[2][6] Seek

medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove

contaminated clothing.[6] If irritation persists, get medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[2][6] If eye irritation

persists, get medical attention.[2]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[3] Call a poison center or

doctor immediately.[2]
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First-Aid Emergency Protocol

Exposure Occurs

Inhalation:
Move to fresh air.

Give oxygen if needed.

Inhaled

Skin Contact:
Wash with soap and water.

Remove contaminated clothing.

Skin Contact

Eye Contact:
Rinse with water for 15+ min.

Remove contact lenses.

Eye Contact

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Swallowed

Seek Immediate
Medical Attention

If irritation persists If irritation persists

Click to download full resolution via product page

Figure 2: First-Aid Protocol for Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[2][3]

Specific Hazards: Thermal decomposition can produce toxic gases, including nitrogen oxides

(NOx), platinum oxide, and hydrogen chloride gas.[3][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][3]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust

formation and contact with the substance.[2][3]

Environmental Precautions: Prevent the substance from entering drains and waterways.[2][3]

Containment and Cleanup: Sweep up the material and place it in a suitable, closed container

for disposal.[2][3]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][11]

This material is hygroscopic.[5][6]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6]

Toxicological Information
The primary health effects are related to its irritant properties and acute toxicity if ingested,

inhaled, or in contact with skin.[6] There is no data available on chronic exposure,

carcinogenicity, or reproductive toxicity.[2] Persons with a history of allergic diseases such as

asthma should exercise caution, as platinum salts can cause sensitization.[10]

Ecological Information
This substance is harmful to aquatic life with long-lasting effects.[2] It should not be released

into the environment.[3] The product contains a heavy metal, and special pre-treatment for

disposal may be necessary.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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